1-(1-methyl-1,2,3,4-tetrahydroquinolin-4-yl)methanamine dihydrochloride
Overview
Description
“1-(1-methyl-1,2,3,4-tetrahydroquinolin-4-yl)methanamine dihydrochloride” is a chemical compound with the CAS Number: 2613382-29-7 . It has a molecular weight of 249.18 .
Molecular Structure Analysis
The InChI code for “1-(1-methyl-1,2,3,4-tetrahydroquinolin-4-yl)methanamine dihydrochloride” is1S/C11H16N2.2ClH/c1-13-7-6-9 (8-12)10-4-2-3-5-11 (10)13;;/h2-5,9H,6-8,12H2,1H3;2*1H . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1-methyl-1,2,3,4-tetrahydroquinolin-4-yl)methanamine dihydrochloride involves the reaction of 1-methyl-1,2,3,4-tetrahydroquinoline with formaldehyde followed by reduction with sodium borohydride and subsequent reaction with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "1-methyl-1,2,3,4-tetrahydroquinoline", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "1. 1-methyl-1,2,3,4-tetrahydroquinoline is reacted with formaldehyde in the presence of a catalyst such as para-toluenesulfonic acid to form 1-(1-methyl-1,2,3,4-tetrahydroquinolin-4-yl)methanol.", "2. Sodium borohydride is added to the reaction mixture to reduce the alcohol to the corresponding amine, 1-(1-methyl-1,2,3,4-tetrahydroquinolin-4-yl)methanamine.", "3. The amine is then reacted with hydrochloric acid to form the dihydrochloride salt, 1-(1-methyl-1,2,3,4-tetrahydroquinolin-4-yl)methanamine dihydrochloride." ] } | |
CAS RN |
2613382-29-7 |
Product Name |
1-(1-methyl-1,2,3,4-tetrahydroquinolin-4-yl)methanamine dihydrochloride |
Molecular Formula |
C11H18Cl2N2 |
Molecular Weight |
249.2 |
Purity |
95 |
Origin of Product |
United States |
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